molecular formula C12H18Cl2N4 B12677518 N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride CAS No. 94166-65-1

N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride

Cat. No.: B12677518
CAS No.: 94166-65-1
M. Wt: 289.20 g/mol
InChI Key: XUZTVIMQPUXBGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride is a chemical compound with the molecular formula C12H16N4.2ClH . It is known for its unique structure, which includes a pyrrole ring and a pyridine ring, making it a compound of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride typically involves the reaction of 2,5-diaminopyridine with 1,5-dimethyl-2-pyrrolecarboxaldehyde . The reaction is carried out under controlled conditions, often in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the final product, making it suitable for various applications in research and industry .

Chemical Reactions Analysis

Types of Reactions

N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride undergoes several types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired product but often involve controlled temperatures and pressures .

Major Products Formed

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of the original compound. These derivatives can have different properties and applications, making them valuable in research and industry .

Scientific Research Applications

N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride has several scientific research applications, including:

    Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

    Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Investigated for its potential therapeutic applications, including its use as a drug candidate for various diseases.

    Industry: Used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride include:

Uniqueness

What sets this compound apart from similar compounds is its unique combination of a pyrrole ring and a pyridine ring, which gives it distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .

Properties

CAS No.

94166-65-1

Molecular Formula

C12H18Cl2N4

Molecular Weight

289.20 g/mol

IUPAC Name

2-N-[(1,5-dimethylpyrrol-2-yl)methyl]pyridine-2,5-diamine;dihydrochloride

InChI

InChI=1S/C12H16N4.2ClH/c1-9-3-5-11(16(9)2)8-15-12-6-4-10(13)7-14-12;;/h3-7H,8,13H2,1-2H3,(H,14,15);2*1H

InChI Key

XUZTVIMQPUXBGC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(N1C)CNC2=NC=C(C=C2)N.Cl.Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.